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Compound of Interest

Compound Name: Ethyl 2-butynoate

Cat. No.: B042091

Technical Guide: Physical Properties of Ethyl 2-
butynoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Ethyl 2-
butynoate, specifically its boiling point and density. The information is presented to support
research and development activities where this compound is utilized.

Quantitative Data Summary

The physical properties of Ethyl 2-butynoate are summarized in the table below. These values
have been compiled from various sources and represent a range of experimentally determined
data.

Physical Property Value Conditions

Boiling Point 160-161 °C at 730 mmHg[1][2][3]1[4][5]
163 °C Not specified

160 °C Not specified[6]

Density 0.962 g/mL at 25 °C[1][2][3][4]1[5]
0.967 g/mL Not specified[6][7]
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Experimental Protocols

The following sections detail standard laboratory protocols for the determination of boiling point
and density of a liquid compound such as Ethyl 2-butynoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure surrounding the liquid.

2.1.1. Thiele Tube Method
This method is suitable for small sample volumes.

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at
one end), heating source (e.g., Bunsen burner or hot plate), and mineral oil.

e Procedure:

o

A small amount of Ethyl 2-butynoate (approximately 0.5 mL) is placed into the small test
tube.

o The capillary tube is placed inside the test tube with its open end downwards.

o The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is placed in the Thiele tube containing mineral oil, ensuring the oil level is
above the side arm to allow for proper convection.

o The side arm of the Thiele tube is gently heated.
o As the temperature rises, a stream of bubbles will emerge from the capillary tube.
o Heating is discontinued when a steady stream of bubbles is observed.

o The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.[8]
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2.1.2. Simple Distillation Method

This method is suitable when a larger quantity of the liquid is available and purification is also
desired.

o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:

o A sample of Ethyl 2-butynoate (at least 5 mL) is placed in the distillation flask along with
a few boiling chips to ensure smooth boiling.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm leading to the condenser.

o The liquid is heated to its boiling point.

o The temperature is recorded when the vapor temperature stabilizes as the liquid
condenses and is collected in the receiving flask. This stable temperature is the boiling
point.[2] It is also important to record the atmospheric pressure at the time of the
measurement.

Determination of Density

Density is the mass of a substance per unit volume.

2.2.1. Direct Mass and Volume Measurement

This is a straightforward method for determining the density of a liquid.

o Apparatus: Graduated cylinder (e.g., 10 mL or 25 mL) and an analytical balance.
e Procedure:

o The mass of a clean, dry graduated cylinder is measured and recorded.
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o A known volume of Ethyl 2-butynoate is carefully transferred into the graduated cylinder.
The volume is read from the bottom of the meniscus.

o The mass of the graduated cylinder containing the liquid is measured and recorded.

o The mass of the liquid is calculated by subtracting the mass of the empty graduated
cylinder from the mass of the cylinder with the liquid.

o The density is calculated by dividing the mass of the liquid by its volume.[1][4][9] For
higher accuracy, the measurements should be repeated and an average value calculated.

2.2.2. Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, which allows for a more
precise density determination.

o Apparatus: Pycnometer (a small glass flask with a ground-glass stopper having a capillary
tube), analytical balance, and a constant temperature bath.

e Procedure:

[¢]

The mass of the clean and dry pycnometer is accurately determined.

o The pycnometer is filled with Ethyl 2-butynoate, and the stopper is inserted. Excess liquid
that emerges from the capillary is carefully wiped off.

o The mass of the pycnometer filled with the liquid is determined.
o The mass of the liquid is calculated by subtraction.

o The procedure is repeated with a reference liquid of known density (e.g., deionized water)
at the same temperature to accurately determine the volume of the pycnometer.

o The density of Ethyl 2-butynoate is then calculated using the determined mass and the
calibrated volume of the pycnometer.

Workflow Visualization
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The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of Ethyl 2-butynoate.
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Caption: Workflow for determining the boiling point and density of Ethyl 2-butynoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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